Cas no 1805470-70-5 (4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride)

• Product Name: 4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride
• CAS No: 1805470-70-5
• MF: C₉H₂ClF₆IO
• MW: 402.459475040436
• CID: 4964743
• Update Time: 2025-05-26

4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride

• Inchi： 1S/C9H2ClF6IO/c10-7(18)3-1-4(8(11,12)13)5(2-6(3)17)9(14,15)16/h1-2H
• InChI Key： ZITUIOUPIJQOTQ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=CC(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 401.87431 g/mol
• Monoisotopic Mass: 401.87431 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 402.46

Additional information on 4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride

Comprehensive Overview of 4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride (CAS No. 1805470-70-5)

4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride (CAS No. 1805470-70-5) is a highly specialized fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring both trifluoromethyl groups and an iodo substituent, makes it a valuable building block for drug discovery and agrochemical development. Researchers are increasingly exploring its applications in cross-coupling reactions and catalysis, driven by the growing demand for high-performance materials and bioactive molecules.

The compound's electron-withdrawing properties, attributed to the trifluoromethyl groups, enhance its reactivity in nucleophilic substitution reactions. This characteristic is particularly relevant in the synthesis of heterocyclic compounds, a hot topic in medicinal chemistry. Recent studies highlight its potential in creating targeted therapies, aligning with the industry's shift toward personalized medicine. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, 4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are seeking eco-friendly alternatives to traditional reagents. This compound's efficiency in atom-economical reactions positions it as a promising candidate for green manufacturing processes. Its role in flow chemistry systems, a trending topic in process optimization, further underscores its versatility.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify the purity of CAS No. 1805470-70-5. Quality control is critical, especially for applications in preclinical research and API synthesis. The compound's structural motifs are also of interest in computational chemistry, where molecular docking studies predict its interactions with biological targets. This aligns with the rising popularity of AI-driven drug design, a frequently searched topic in scientific databases.

In summary, 4,5-Bis(trifluoromethyl)-2-iodobenzoyl chloride represents a convergence of cutting-edge research and industrial innovation. Its multifaceted applications—from small-molecule therapeutics to functional materials—make it a compound worth watching in the evolving landscape of chemical sciences. As interest grows in fluorine chemistry and halogenated intermediates, this compound is poised to play a pivotal role in shaping future breakthroughs.